Cas no 25520-83-6 (3'-Fluoro-3'-deoxythymidine Monophosphate)

3'-Fluoro-3'-deoxythymidine Monophosphate is a fluorinated thymidine analog monophosphate with potential applications in biochemical and pharmaceutical research. The incorporation of a fluorine atom at the 3' position enhances metabolic stability by resisting enzymatic degradation, making it a valuable tool for studying nucleotide metabolism and nucleic acid interactions. Its monophosphate form allows direct utilization in enzymatic assays without requiring prior phosphorylation. This compound is particularly useful in probing the mechanisms of DNA synthesis inhibition and antiviral or anticancer drug development. Its structural modification provides insights into the role of sugar moiety alterations in nucleotide function, aiding the design of novel therapeutic agents.

3'-Fluoro-3'-deoxythymidine Monophosphate structure

25520-83-6 structure

Product Name:3'-Fluoro-3'-deoxythymidine Monophosphate

CAS No:25520-83-6

MF:C₁₀H₁₄FN₂O₇P

MW:324.199527263641

CID:241974

PubChem ID:447405

Update Time:2025-05-28

3'-Fluoro-3'-deoxythymidine Monophosphate Chemical and Physical Properties

Names and Identifiers

- 3'-Fluoro-3'-deoxythymidine Monophosphate
- 2',3'-dideoxy-3'-fluoro-5-methyluridine 5'-(Dihydrogen Phosphate)
- 3’-Deoxy-3’-fluorothymidine-5’-monophosphate
- 3'-Deoxy-3'-fluoro-5'-thymidylic Acid
- 3'-Deoxy-3'-fluorothymidine Monophosphate
- 2’,3’-dideoxy-3’-fluoro-5-methyluridine 5’-(Dihydrogen Phosphate)
- 3’-Deoxy-3’-fluoro-5’-thymidylic Acid
- 3’-Deoxy-3’-fluorothymidine Monophosphate
- 3’-Fluoro-3’-deoxythymidine Monophosphate
- PD007732
- Uridine, 2',3'-dideoxy-3'-fluoro-5-methyl-, 5'-(dihydrogen phosphate)
- 3'-Fluoro-3'-deoxythymidine 5'-monophosphate
- 5'-Thymidylic acid, 3'-deoxy-3'-fluoro-
- 1-{(4S,2R,5R)-4-Fluoro-5-[(phosphonooxy)methyl]oxolan-2-yl}-5-methyl-1,3-dihydropyrimidine-2,4-dione
- 3-Fluoro-3-deoxythymidine monophosphate
- Q27094127
- SCHEMBL4747720
- 3'-deoxy-3'-fluorothymidine 5'-(dihydrogen phosphate)
- CHEMBL1160619
- [(2R,3S,5R)-3-fluoro-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dihydrogen phosphate
- 3'-Fluoro-3'-deoxythymidine 5'-phosphate
- [(2R,3S,5R)-3-fluoro-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dihydrogen phosphate
- 25520-83-6
- DB03195
- K6W0IAP44B
- FDM
- NS00070263
- UNII-K6W0IAP44B
- {[(2R,3S,5R)-3-fluoro-5-(5-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)oxolan-2-yl]methoxy}phosphonic acid
- ((2R,3S,5R)-3-fluoro-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl)methyl dihydrogen phosphate
- (((2R,3S,5R)-3-fluoro-5-(5-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)oxolan-2-yl)methoxy)phosphonic acid
- Inchi： 1S/C10H14FN2O7P/c1-5-3-13(10(15)12-9(5)14)8-2-6(11)7(20-8)4-19-21(16,17)18/h3,6-8H,2,4H2,1H3,(H,12,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1
- InChI Key： GGCAVPJXJISBOA-XLPZGREQSA-N
- SMILES： P(=O)(O)(O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)F

Computed Properties

Exact Mass: 324.05232
Monoisotopic Mass: 324.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 534
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _1.4
Topological Polar Surface Area: 125Å²

Experimental Properties

PSA: 125.4

3'-Fluoro-3'-deoxythymidine Monophosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-500614-1 mg	3’-Deoxy-3’-fluorothymidine-5’-monophosphate-d3 Disodium Salt,	25520-83-6		1mg	￥4,137.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-500614-1mg	3’-Deoxy-3’-fluorothymidine-5’-monophosphate-d3 Disodium Salt,	25520-83-6		1mg	￥4137.00	2023-09-05